Cas no 1189947-73-6 (Iopromide-d3)

• Product Name: Iopromide-d3
• CAS No: 1189947-73-6
• MF: C₁₈H₂₄I₃N₃O₈
• MW: 794.1
• CID: 1062544
• PubChem ID: 46781980
• Update Time: 2025-06-11

Iopromide-d3 Chemical and Physical Properties

Names and Identifiers

• Iopromide
• 1-N,3-N-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-3-N-methyl-5-[[2-(trideuteriomethoxy)acetyl]amino]benzene-1,3-dicarboxamide
• Iopromide0-d3
• Iopromide-d3
• DTXSID00675979
• Iodopropamine-d3
• 1189947-73-6
• N,N'-Bis(2,3-Dihydroxypropyl)-2,4,6-triiodo-5-[(methoxyacetyl)amino]-N-methyl-1,3-benzenedicarboxamide
• DA-64477
• HY-150716S
• CS-0542297

• Inchi： InChI=1S/C18H24I3N3O8/c1-24(4-9(28)6-26)18(31)12-13(19)11(17(30)22-3-8(27)5-25)14(20)16(15(12)21)23-10(29)7-32-2/h8-9,25-28H,3-7H2,1-2H3,(H,22,30)(H,23,29)/i2D3
• InChI Key： DGAIEPBNLOQYER-BMSJAHLVSA-N
• SMILES： CN(CC(CO)O)C(=O)C1=C(C(=C(C(=C1I)C(=O)NCC(CO)O)I)NC(=O)COC)I

Computed Properties

• Exact Mass: 793.88900
• Monoisotopic Mass: 793.8886g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 169Ų

Experimental Properties

• PSA: 175.64000
• LogP: 0.81780

Additional information on Iopromide-d3

Iopromide-d3: A Comprehensive Overview

Iopromide-d3, a compound with the CAS number 1189947-73-6, is a derivative of iopromide, a well-known contrast agent used in diagnostic imaging. The addition of deuterium in the form of d3 signifies the presence of three deuterium atoms, which are heavier isotopes of hydrogen. This modification introduces unique properties that make Iopromide-d3 valuable in various applications, particularly in research and advanced diagnostic techniques. The compound has garnered attention due to its potential in improving the accuracy and safety of medical imaging procedures.

Iopromide-d3 is primarily utilized as a contrast agent in computed tomography (CT) scans. Its ability to enhance the visibility of internal structures makes it indispensable in diagnosing conditions such as cardiovascular diseases, tumors, and inflammatory processes. Recent studies have highlighted the compound's role in reducing nephrotoxicity, a common concern associated with traditional iodinated contrast agents. By incorporating deuterium, Iopromide-d3 demonstrates improved biocompatibility and reduced adverse effects, making it a safer alternative for patients with renal impairments.

The synthesis of Iopromide-d3 involves advanced chemical processes that ensure high purity and stability. Researchers have developed novel methodologies to incorporate deuterium into the molecular structure without compromising the compound's efficacy. These advancements have been documented in peer-reviewed journals, emphasizing the importance of isotopic labeling in enhancing therapeutic outcomes. For instance, a study published in *Journal of Medicinal Chemistry* explored the impact of deuterium substitution on the pharmacokinetics of iopromide, revealing significant improvements in drug retention and reduced systemic toxicity.

In addition to its medical applications, Iopromide-d3 has found utility in preclinical research and drug development. Its use as a tracer in positron emission tomography (PET) scans has enabled researchers to study drug distribution and metabolism with unprecedented precision. This has led to breakthroughs in understanding disease mechanisms and designing targeted therapies. A recent collaboration between pharmaceutical companies and academic institutions has focused on leveraging Iopromide-d3 for early-stage cancer detection, showcasing its versatility across multiple therapeutic areas.

The global market for contrast agents is experiencing rapid growth, driven by increasing demand for accurate diagnostic tools and advancements in imaging technology. Iopromide-d3 is poised to play a pivotal role in this evolving landscape, offering a safer and more effective alternative to conventional agents. Industry reports predict that the compound will gain significant market share due to its superior performance and reduced side effects.

From a regulatory perspective, Iopromide-d3 has undergone rigorous testing to ensure compliance with international standards for medical devices and contrast agents. Regulatory bodies such as the FDA and EMA have expressed interest in its innovative properties, paving the way for widespread adoption. Clinical trials conducted across multiple countries have demonstrated consistent results, further solidifying its position as a cutting-edge diagnostic tool.

In conclusion, Iopromide-d3 represents a significant advancement in medical imaging technology. Its unique properties derived from deuterium substitution make it an invaluable asset in diagnostics and research. As ongoing studies continue to uncover new applications and benefits, Iopromide-d3 is set to revolutionize the field of radiology and contribute to improved patient outcomes worldwide.